2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine

• IUPAC Name: cyclohex-3-en-1-yl-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H26N2O2/c1-15-6-5-11-20-18(15)23-14-16-9-12-21(13-10-16)19(22)17-7-3-2-4-8-17/h2-3,5-6,11,16-17H,4,7-10,12-14H2,1H3
• InChI Key: FYYIPUIOJAUYEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C(=O)C3CCC=CC3
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The cyclohexene ring would likely introduce some degree of unsaturation into the molecule, while the piperidine and pyridine rings would add nitrogen atoms. The carbonyl, methoxy, and methyl groups would further contribute to the complexity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The cyclohexene ring could undergo reactions typical of alkenes, such as addition reactions. The piperidine ring, being a secondary amine, could participate in reactions such as alkylation, acylation, and nucleophilic substitution. The pyridine ring, due to its aromaticity, could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl and methoxy groups could impact the compound’s solubility in different solvents. The compound’s melting and boiling points, density, and other physical properties would also depend on its molecular structure.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Alkoxycarbonylpiperidines as N-nucleophiles in Palladium-catalyzed Aminocarbonylation
A study by Takács et al. (2014) explores the use of piperidines possessing ester functionality, such as methyl pipecolinate and ethyl nipecotate, as N-nucleophiles in palladium-catalyzed aminocarbonylation. This process yields carboxamides and ketocarboxamides from iodoarenes and iodoalkenes, offering insights into the chemoselectivity and efficiency of these reactions, relevant for the synthesis of complex organic compounds Takács, A., Kabak-Solt, Z., Mikle, G., & Kollár, L. (2014).

Selective Oxyfunctionalization of Ketones Using 1-Oxopiperidinium Salt
Ren et al. (1996) discuss the use of 4-methoxy-2,2,6,6-tetramethyl-1-oxopiperidinium chloride for the oxyfunctionalization of enolizable ketones. This method provides a pathway for regioselective α- or γ-oxygenated carbonyl compounds at ambient temperatures, highlighting the potential for selective synthetic modifications of complex molecules Ren, T., Liu, Y., & Guo, Q. (1996).

Pharmacological Applications

Synthesis of Piperidine Derivatives for Potential Pharmacological Use
Okitsu et al. (2001) describe the development of metal triflate-catalyzed diastereoselective nucleophilic substitution reactions of 2-methoxy- and 2-acyloxypiperidines. This synthesis route offers a method for creating piperidine derivatives recognized as imino-sugars, which have implications for drug development, including the synthesis of antimalarial alkaloids like febrifugine Okitsu, O., Suzuki, R., & Kobayashi, S. (2001).

Material Science and Analytical Characterization

Preparation and Analytical Characterization of Arylcyclohexylamines
Wallach et al. (2014) detail the synthesis and analytical characterization of substituted 1-(1-phenylcyclohexyl)piperidines and pyrrolidines. This work is critical for monitoring the emergence of psychoactive substances and highlights the importance of analytical chemistry in identifying and characterizing new compounds for legal and safety purposes Wallach, J., De Paoli, G., Adejare, A., & Brandt, S. (2014).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific biological or chemical context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its activity in biological or chemical systems. It could potentially be used in the development of new pharmaceuticals, as a building block in organic synthesis, or in other chemical research.